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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333

Essential Safety and Handling Guide for 4-
Ethynylanisole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Ethynylanisole (CAS No. 768-60-5) in a laboratory setting.
It is intended for researchers, scientists, and professionals in drug development to ensure safe
and compliant laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Ethynylanisole is a combustible solid that may cause skin, eye, and respiratory irritation.[1]
[2][3] It is crucial to handle this chemical with appropriate personal protective equipment to
minimize exposure risks.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory
to protect against splashes.[4]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential.[2][4] For
prolonged contact, consider gloves with a higher level of protection. Always inspect gloves
for signs of degradation before use.
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» Body Protection: A flame-retardant lab coat should be worn over personal clothing.[4]

» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[4][5]
If ventilation is insufficient, a NIOSH-approved respirator with appropriate cartridges for
organic vapors should be used.[5] A dust mask (type N95) is also recommended.

Standard Operating Procedure for Handling 4-
Ethynylanisole

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[1]

» Don all required PPE as specified above.

» Prepare the work area within a chemical fume hood, ensuring it is clean and free of clutter.
+ Remove all potential ignition sources from the vicinity.[1]

2. Handling:

e Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[1]

o Keep the container of 4-Ethynylanisole tightly closed when not in use.[5]

e Avoid creating dust or aerosols.[1]

« Avoid contact with skin and eyes and inhalation of vapor or dust.[5]

3. Storage:

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][5]
» Keep the container tightly closed.[5]

* 4-Ethynylanisole is light and temperature sensitive and should be stored cold.[5][6]
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e Itis incompatible with strong oxidizing agents.[1][5]

Suantitative [

Property

Value

Molecular Formula

C9H8O[5][6]

Molecular Weight 132.16 g/mol [5]
Clear colorless to deep yellow or brown solid or
Appearance o
liquid.[6]
Melting Point 28-29 °C[5][7]
Boiling Point 87-91 °C at 11 mmHg[7]
Density 1.019 g/mL at 25 °C[7]
Flash Point 82 °C (179.6 °F) - closed cup
- Insoluble in water. Soluble in chloroform,
Solubility

acetone, dichloromethane, and methanol.[6][7]

Occupational Exposure Limits

Not established.[1][5]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation occurs.[1][2]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1][8]

Spill and Leak Procedures:
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o Evacuate non-essential personnel from the area.
o Wear appropriate PPE, including respiratory protection.
o Remove all sources of ignition.[1]

o For solid spills, sweep up the material and place it into a suitable, labeled disposal container.
Avoid generating dust.[1][5]

e Use spark-proof tools.[1]

Disposal Plan

Dispose of 4-Ethynylanisole and any contaminated materials in accordance with all applicable
federal, state, and local regulations.[5] Contact a licensed professional waste disposal service
to dispose of this material.

Visual Workflow and Emergency Response
Diagrams
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Workflow for Safe Handling of 4-Ethynylanisole
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Caption: Workflow for the safe handling of 4-Ethynylanisole.
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Emergency Response for 4-Ethynylanisole Spill
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Caption: Logical steps for an emergency response to a 4-Ethynylanisole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 4-
Ethynylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014333#personal-protective-equipment-for-handling-
4-ethynylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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